6-Uracilylmethylene Triphenylphosphonium Chloride

Specification

• CAS No.: 36803-39-1
• Molecular Formula: C₂₃H₂₀ClN₂O₂P
• Molecular Weight: 422.84
• IUPAC Name: (2,4-dioxo-1H-pyrimidin-6-yl)methyl-triphenylphosphanium;chloride
• Standard InChI: InChI=1S/C23H19N2O2P.ClH/c26-22-16-18(24-23(27)25-22)17-28(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21;/h1-16H,17H2,(H-,24,25,26,27);1H
• SMILES: C1=CC=C(C=C1)[P+](CC2=CC(=O)NC(=O)N2)(C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]

Introduction

Structural and Chemical Properties

Molecular Composition

6-Uracilylmethylene Triphenylphosphonium Chloride comprises three phenyl groups attached to a phosphorus atom, which is further bonded to a methylene bridge connected to a uracil derivative. The uracil moiety includes a tetrahydropyrimidine ring with two ketone groups at positions 2 and 6, and a methylene group at position 4. The compound’s structure is stabilized by electrostatic interactions between the phosphonium cation and chloride anion.

Table 1: Core Molecular Data

Property	Value
CAS Number	36803-39-1
Molecular Formula	C₂₃H₂₀ClN₂O₂P
Molecular Weight	422.84 g/mol
IUPAC Name	Triphenyl[(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)methyl]phosphonium Chloride
SMILES Notation	O=C1C=C(NC(N1)=O)CP+(C3C=CC=CC=C3)C4=CC=CC=C4

The uracil component adopts a planar conformation, with the methylene bridge extending perpendicularly from the pyrimidine ring.

Physical Characteristics

The compound is hygroscopic and requires storage under inert gas (e.g., nitrogen or argon) to prevent degradation. It exhibits limited solubility in organic solvents like acetone, with greater solubility in polar solvents such as water and ethanol. Thermal stability data indicate decomposition at temperatures exceeding 330°C.

Synthesis and Preparation

Step	Reagents/Conditions	Intermediate
Uracil Derivative	Urea, malonic acid, heating	1,2,3,6-Tetrahydropyrimidine-2,6-dione
Methylene Bridge	Formaldehyde, acid catalyst	4-Methylene-1,2,3,6-tetrahydropyrimidine-2,6-dione
Phosphonium Salt	Triphenylphosphine, alkyl halide	6-Uracilylmethylene Triphenylphosphonium Chloride

Commercial production relies on suppliers such as Aladdin Scientific and CymitQuimica, which provide pre-purified material.

Applications in Research and Industry

Biochemical and Medicinal Research

The compound serves as a tool for investigating biological systems, particularly in:

• Protein Interactions: Studies on enzyme-substrate binding or receptor-ligand interactions.

• Metabolic Pathways: Analysis of nucleotide metabolism or uracil-related pathways.

• Drug Development: Screening as a potential lead compound for therapeutic agents targeting uracil-binding proteins.

Industrial and Catalytic Uses

While less documented, analogous phosphonium salts (e.g., benzyltriphenylphosphonium chloride) function as phase-transfer catalysts in organic synthesis and accelerators in polymer curing. The uracil moiety in this compound may enhance interactions with nucleophilic or electrophilic reagents, suggesting utility in specialized catalytic systems.

Table 3: Hypothetical Catalytic Applications

Application	Mechanism	Potential Substrate
Phase-Transfer Catalysis	Stabilization of ionic intermediates	Nucleophilic substitution reactions
Polymer Curing	Acceleration of cross-linking	Fluoroelastomers or epoxy resins

Supplier	Quantity	Price Range	Delivery Notes
Aladdin Scientific	500 mg	Not disclosed	Free shipping over $50
CymitQuimica	2500 mg	€1,136.00	Estimated U.S. delivery
Vulcan Chemical	Custom	Upon request	Research-use only
Toronto Research Chemicals	2.5 g	Not disclosed	Available through TRC

Prices vary significantly based on supplier and quantity, with larger orders typically offering better cost efficiency.

Quality Assurance

Suppliers emphasize compliance with research-grade standards, including purity levels and safety certifications. For example, Aladdin Scientific mandates specialized handling procedures and prohibits sales to medical or residential entities.

Parameter	Value
Hygroscopicity	High
Decomposition Temp.	>330°C
Hazard Classifications	Corrosive, oxidizing agent
PPE Requirements	Gloves, goggles, lab coat

Regulatory Compliance

Sales are restricted to research laboratories and industrial facilities, with prohibitions on medical or consumer applications. Suppliers like Aladdin Scientific enforce strict verification processes prior to shipment.

Research Gaps and Future Directions

Collaborative Opportunities

Interdisciplinary partnerships between organic chemists and pharmacologists could accelerate therapeutic applications. For example, exploring the compound’s ability to modulate uracil-binding enzymes in cancer or metabolic disorders.